3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide

• IUPAC Name: 3-nitro-N-[(E)-1-thiophen-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C13H11N3O3S/c1-9(12-6-3-7-20-12)14-15-13(17)10-4-2-5-11(8-10)16(18)19/h2-8H,1H3,(H,15,17)/b14-9+
• InChI Key: YGBBADIXIZJDND-NTEUORMPSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-])C2=CC=CS2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])/C2=CC=CS2
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol
• Solubility: 2.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide, also known as TNBH, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. TNBH is a yellow crystalline solid that belongs to the hydrazide family of compounds. It has a molecular formula of C12H10N4O3S and a molecular weight of 298.3 g/mol.

Scientific Research Applications

3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, antitubercular, antifungal, and antibacterial properties. 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has also been studied as a potential inhibitor of enzymes involved in the biosynthesis of cholesterol and as a potential modulator of the immune system.

Mechanism of Action

The mechanism of action of 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide is not well understood, but it is thought to involve the inhibition of key enzymes involved in various biological pathways. For example, 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has also been shown to inhibit the growth of Mycobacterium tuberculosis by inhibiting the activity of enoyl-ACP reductase.
Biochemical and Physiological Effects:
3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been shown to exhibit a wide range of biochemical and physiological effects. For example, 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has also been shown to inhibit the biosynthesis of cholesterol by inhibiting the activity of HMG-CoA reductase. 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide also has some limitations. It is relatively unstable and can degrade over time, and it can be difficult to solubilize in aqueous solutions.

Future Directions

There are several future directions for research on 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide. One area of research could be the development of more stable analogs of 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide that exhibit similar biological activities. Another area of research could be the investigation of the mechanism of action of 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide and its analogs. Additionally, 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide could be studied in combination with other drugs to determine if it exhibits synergistic effects. Finally, 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide could be studied in animal models to determine its efficacy and toxicity in vivo.

Synthesis Methods

3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide can be synthesized using a one-pot reaction between 2-thiopheneacetic acid hydrazide and 3-nitrobenzaldehyde in the presence of acetic anhydride and glacial acetic acid. The reaction proceeds through a Schiff base intermediate, which is reduced to form 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide. The yield of 3-nitro-N'-[1-(2-thienyl)ethylidene]benzohydrazide is typically around 70-80%, and the compound can be purified by recrystallization from ethanol.